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CAS No.: 148717-49-1

Cat. No.: B1147014
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tecalcet, also known as R-568, is a potent and selective positive allosteric modulator of the

Calcium-Sensing Receptor (CaSR). As a calcimimetic, Tecalcet enhances the sensitivity of the

CaSR to extracellular calcium, leading to an increase in intracellular calcium ([Ca2+]i)

concentrations. This property makes Tecalcet a valuable tool for studying CaSR signaling and

for screening potential therapeutic agents targeting this receptor. These application notes

provide detailed protocols for measuring Tecalcet-induced intracellular calcium changes using

fluorescent indicators in a laboratory setting.

Mechanism of Action
Tecalcet allosterically binds to the transmembrane domain of the CaSR, a G protein-coupled

receptor (GPCR). This binding potentiates the receptor's response to extracellular calcium ions

(Ca2+).[1] The activated CaSR primarily couples to the Gαq/11 signaling pathway. This initiates

a cascade involving the activation of phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol
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(DAG). IP3 then binds to its receptor on the endoplasmic reticulum (ER), triggering the release

of stored calcium into the cytoplasm and thereby increasing the intracellular calcium

concentration.
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Figure 1: Tecalcet Signaling Pathway.

Data Presentation
The following tables summarize quantitative data regarding the effect of Tecalcet (NPS R-568)

on CaSR activity.
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Parameter Cell Type Condition Value

EC50 of Extracellular

Ca2+

Bovine Parathyroid

Cells
Without NPS R-568 1.66 ± 0.34 mM[1]

With 100 nM NPS R-

568
0.61 ± 0.04 mM[1]

EC50 of NPS R-568

HEK293 cells

expressing mutant

CASR (I554N)

In the presence of 0.6

mM CaCl2
10.02 ± 0.27 µmol/l

HEK293 cells

expressing wild-type

CASR

In the presence of 0.6

mM CaCl2
7.10 ± 0.18 µmol/l

Experimental Protocols
Protocol 1: Measuring Intracellular Calcium Changes
using Fura-2 AM with a Fluorescence Plate Reader
This protocol is designed for high-throughput screening of compounds that modulate CaSR

activity.

Materials:

HEK293 cells stably expressing human CaSR (HEK-CaSR)

Cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

DPBS (Dulbecco's Phosphate-Buffered Saline)

Trypsin-EDTA

Black, clear-bottom 96-well plates
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Fura-2 AM

Pluronic F-127

Probenecid (optional)

HEPES-buffered saline (HBS)

Tecalcet (NPS R-568)

Ionomycin

EGTA

Fluorescence plate reader with dual-wavelength excitation capabilities (e.g., 340 nm and 380

nm) and emission at ~510 nm.

Procedure:

Cell Culture and Plating:

Culture HEK-CaSR cells in DMEM supplemented with 10% FBS and 1% Penicillin-

Streptomycin at 37°C in a 5% CO2 incubator.

Seed the cells into black, clear-bottom 96-well plates at a density that will result in a

confluent monolayer on the day of the experiment.

Fura-2 AM Loading:

Prepare a Fura-2 AM loading solution in HBS. A typical concentration is 2-5 µM Fura-2 AM

with 0.02% Pluronic F-127. Probenecid (1-2.5 mM) can be included to inhibit dye leakage.

Wash the cell monolayer once with HBS.

Add 100 µL of the Fura-2 AM loading solution to each well.

Incubate the plate at 37°C for 30-60 minutes in the dark.

After incubation, wash the cells twice with HBS to remove extracellular dye.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1147014/docs?utm_src=pdf-body#measuring-intracellular-calcium-changes-with-tecalcet-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147014?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 100 µL of HBS to each well.

Tecalcet Treatment and Fluorescence Measurement:

Prepare serial dilutions of Tecalcet in HBS.

Establish a baseline fluorescence reading for 1-2 minutes by measuring the emission at

510 nm with excitation at 340 nm and 380 nm.

Add the Tecalcet dilutions to the respective wells.

Immediately begin recording the fluorescence intensity at 340 nm and 380 nm excitation

for a desired period (e.g., 5-10 minutes) to capture the calcium transient.

Data Analysis:

Calculate the ratio of the fluorescence intensities (F340/F380) for each time point.

Normalize the data to the baseline ratio.

The change in the F340/F380 ratio is proportional to the change in intracellular calcium

concentration.

For calibration to absolute [Ca2+]i, at the end of the experiment, add ionomycin (a calcium

ionophore) to obtain the maximum fluorescence ratio (Rmax), followed by the addition of

EGTA (a calcium chelator) to obtain the minimum fluorescence ratio (Rmin).
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Figure 2: Fura-2 AM Experimental Workflow.
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Protocol 2: Single-Cell Intracellular Calcium Imaging
with Calbryte™ 520
This protocol allows for the detailed visualization and analysis of calcium dynamics in individual

cells.

Materials:

HEK293 cells stably expressing human CaSR (HEK-CaSR)

Glass-bottom imaging dishes or coverslips

Calbryte™ 520, AM

Pluronic F-127

Cell culture medium

HEPES-buffered saline (HBS)

Tecalcet (NPS R-568)

Fluorescence microscope equipped with a suitable filter set for Calbryte™ 520

(Excitation/Emission: ~490/525 nm) and a camera for image acquisition.

Procedure:

Cell Preparation:

Plate HEK-CaSR cells on glass-bottom dishes or coverslips and culture until they reach

the desired confluency.

Dye Loading:

Prepare a 5-10 µM Calbryte™ 520, AM loading solution in HBS with 0.02% Pluronic F-

127.

Wash the cells once with HBS.
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Incubate the cells with the Calbryte™ 520, AM loading solution for 60-120 minutes at 37°C

in a 5% CO2 incubator.

After incubation, wash the cells twice with HBS and add fresh cell culture medium or HBS

for imaging.

Imaging and Tecalcet Application:

Mount the dish/coverslip on the fluorescence microscope.

Acquire baseline fluorescence images for a few minutes.

Carefully add a solution of Tecalcet at the desired final concentration to the imaging

medium.

Immediately start time-lapse image acquisition to capture the change in fluorescence

intensity.

Data Analysis:

Select regions of interest (ROIs) corresponding to individual cells.

Measure the average fluorescence intensity within each ROI for each frame of the time-

lapse series.

Calculate the change in fluorescence intensity (ΔF) by subtracting the baseline

fluorescence (F0) from the fluorescence at each time point (F).

Normalize the fluorescence change by dividing ΔF by F0 (ΔF/F0).

Plot the normalized fluorescence intensity over time to visualize the calcium transient.

Conclusion
Tecalcet serves as a powerful pharmacological tool for investigating the function and signaling

of the Calcium-Sensing Receptor. The protocols outlined in these application notes provide

robust methods for measuring Tecalcet-induced intracellular calcium changes in a high-

throughput or single-cell imaging format. Proper execution of these experiments will yield
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valuable insights into CaSR biology and aid in the discovery of novel therapeutics targeting this

important receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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